Cas no 1530779-14-6 (2-(2,4,5-Trimethoxyphenyl)ethane-1-thiol)
1530779-14-6 structure
Product Name:2-(2,4,5-Trimethoxyphenyl)ethane-1-thiol
CAS No:1530779-14-6
MF:C11H16O3S
MW:228.307942390442
CID:5816186
PubChem ID:96374584
Update Time:2024-01-12
2-(2,4,5-Trimethoxyphenyl)ethane-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1812762
- 2-(2,4,5-trimethoxyphenyl)ethane-1-thiol
- 1530779-14-6
- 2-(2,4,5-Trimethoxyphenyl)ethane-1-thiol
-
- Inchi： 1S/C11H16O3S/c1-12-9-7-11(14-3)10(13-2)6-8(9)4-5-15/h6-7,15H,4-5H2,1-3H3
- InChI Key： HLBZKDQNEVVHHD-UHFFFAOYSA-N
- SMILES： SCCC1C=C(C(=CC=1OC)OC)OC
Computed Properties
- Exact Mass: 228.08201554g/mol
- Monoisotopic Mass: 228.08201554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 28.7Ų
2-(2,4,5-Trimethoxyphenyl)ethane-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1812762-0.05g |
2-(2,4,5-trimethoxyphenyl)ethane-1-thiol |
1530779-14-6 | 0.05g |
$792.0 | 2023-06-02 | ||
| Enamine | EN300-1812762-0.1g |
2-(2,4,5-trimethoxyphenyl)ethane-1-thiol |
1530779-14-6 | 0.1g |
$829.0 | 2023-06-02 | ||
| Enamine | EN300-1812762-0.25g |
2-(2,4,5-trimethoxyphenyl)ethane-1-thiol |
1530779-14-6 | 0.25g |
$867.0 | 2023-06-02 | ||
| Enamine | EN300-1812762-0.5g |
2-(2,4,5-trimethoxyphenyl)ethane-1-thiol |
1530779-14-6 | 0.5g |
$905.0 | 2023-06-02 | ||
| Enamine | EN300-1812762-1.0g |
2-(2,4,5-trimethoxyphenyl)ethane-1-thiol |
1530779-14-6 | 1g |
$943.0 | 2023-06-02 | ||
| Enamine | EN300-1812762-2.5g |
2-(2,4,5-trimethoxyphenyl)ethane-1-thiol |
1530779-14-6 | 2.5g |
$1848.0 | 2023-06-02 | ||
| Enamine | EN300-1812762-5.0g |
2-(2,4,5-trimethoxyphenyl)ethane-1-thiol |
1530779-14-6 | 5g |
$2732.0 | 2023-06-02 | ||
| Enamine | EN300-1812762-10.0g |
2-(2,4,5-trimethoxyphenyl)ethane-1-thiol |
1530779-14-6 | 10g |
$4052.0 | 2023-06-02 |
2-(2,4,5-Trimethoxyphenyl)ethane-1-thiol Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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